Cas no 23961-22-0 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)-
• CAS No: 23961-22-0
• MF: C₂₄H₂₉ClF₂O₆
• MW: 486.933274030685
• CID: 255192
• PubChem ID: 21116681
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-2-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)-
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-2-chloro-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 2-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• 2-Chloro-6alpha,9-difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• 23961-22-0
• DTXSID60178673
• EINECS 245-955-6
• NS00050936

• Inchi： 1S/C24H29ClF2O6/c1-11-5-13-14-6-17(26)15-7-18(29)16(25)8-21(15,3)23(14,27)19(30)9-22(13,4)24(11,32)20(31)10-33-12(2)28/h7-8,11,13-14,17,19,30,32H,5-6,9-10H2,1-4H3/t11-,13+,14+,17+,19+,21+,22+,23+,24+/m1/s1
• InChI Key： RHQJBSYFEXTDNK-JKGZCGFNSA-N
• SMILES： ClC1C(C=C2[C@H](C[C@@H]3[C@@]([C@]2(C=1)C)([C@H](C[C@]1(C)[C@@](C(COC(C)=O)=O)([C@H](C)C[C@H]13)O)O)F)F)=O

Computed Properties

• Exact Mass: 486.162073
• Monoisotopic Mass: 486.162073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.38
• Boiling Point: 610.3°Cat760mmHg
• Flash Point: 322.9°C
• Refractive Index: 1.566